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Compound of Interest

Compound Name: 2-Ethoxypropanoyl chloride

Cat. No.: B15347068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for 2-
Ethoxypropanoyl chloride, a chemical that requires careful handling due to its hazardous

properties. Adherence to these protocols is crucial for ensuring laboratory safety and regulatory

compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Ethoxypropanoyl chloride could not be

located. The following procedures are based on the general characteristics of acyl chlorides

and information from SDSs of structurally similar compounds. It is imperative to consult the

official SDS for 2-Ethoxypropanoyl chloride, should it become available, for definitive

guidance.

Immediate Safety and Hazard Information
2-Ethoxypropanoyl chloride is presumed to be a corrosive and reactive compound, typical of

acyl chlorides. It is expected to react vigorously with water and other protic solvents, releasing

hydrochloric acid.[1] Key hazards are summarized in the table below, compiled from data for

similar acyl chlorides.
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Hazard Classification Description

Corrosive
Causes severe skin burns and eye damage.[2]

[3][4]

Flammable May be a flammable liquid and vapor.[2]

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.[4]

Reactivity
Reacts violently with water, alcohols, and

amines.[1][5]

Respiratory Irritant May cause respiratory irritation.[4]

Personal Protective Equipment (PPE)
Before handling 2-Ethoxypropanoyl chloride, ensure the following personal protective

equipment is worn:

Eye Protection: Chemical safety goggles and a face shield.[4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes. For larger quantities

or in case of a spill, a chemical-resistant apron or suit is recommended.[4]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood.[4] If ventilation is inadequate, a respirator with an appropriate cartridge for organic

vapors and acid gases should be used.

Step-by-Step Disposal Protocol
The primary method for the safe disposal of 2-Ethoxypropanoyl chloride is through

neutralization (quenching) before disposal as hazardous waste. This process should be

conducted in a chemical fume hood.

1. Preparation of Neutralizing Solution:
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Prepare a large excess of a basic solution. Suitable options include:

A 5-10% aqueous solution of sodium bicarbonate or sodium carbonate.

A 5-10% aqueous solution of sodium hydroxide. Use with caution as the reaction can be

highly exothermic.

2. Neutralization Procedure:

Place the neutralizing solution in a large, appropriate container (e.g., a borosilicate glass

beaker or a polyethylene container). The container should be large enough to accommodate

the volume of both the acyl chloride and the neutralizing solution, with ample headspace to

prevent splashing.

Slowly and carefully add the 2-Ethoxypropanoyl chloride dropwise to the stirred

neutralizing solution. The addition should be gradual to control the exothermic reaction and

the evolution of gas (carbon dioxide if using carbonate or bicarbonate).

Continue stirring the mixture for a sufficient amount of time to ensure complete

neutralization. The reaction is complete when the addition of more acyl chloride does not

produce any further reaction (e.g., gas evolution, heat).

Test the pH of the final solution to ensure it is neutral (pH 6-8). If the solution is still acidic,

add more basic solution until neutrality is achieved.

3. Waste Collection and Disposal:

Once neutralized, the aqueous waste should be collected in a properly labeled hazardous

waste container.

The container label should include: "Hazardous Waste," the name of the neutralized product

(e.g., "Neutralized 2-Ethoxypropanoyl chloride solution"), and the primary hazards (e.g.,

"Corrosive" if the pH is not neutral).

Dispose of the hazardous waste through your institution's designated chemical waste

disposal program.[2][3][6]
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4. Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wearing the appropriate PPE, contain the spill using an inert absorbent material such as

sand, vermiculite, or a commercial chemical absorbent. Do not use combustible materials

like paper towels.

Carefully collect the absorbed material into a designated hazardous waste container.

The spill area should then be decontaminated with a basic solution (e.g., sodium bicarbonate

solution) and wiped clean.

Experimental Workflow for Neutralization
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2-Ethoxypropanoyl Chloride Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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